Cas no 2227912-36-7 (rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227912-36-7
• MF: C₁₃H₁₉ClN₂O₃S
• MW: 318.819561243057
• CID: 6240556
• PubChem ID: 165733571
• Update Time: 2025-08-01

rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• EN300-1636770
• 2227912-36-7
• rac-tert-butyl (3R,4S)-3-[(4-chloro-1,3-thiazol-5-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C13H19ClN2O3S/c1-13(2,3)19-12(18)16-5-8(9(17)6-16)4-10-11(14)15-7-20-10/h7-9,17H,4-6H2,1-3H3/t8-,9-/m1/s1
• InChI Key： MUGNVWQSGJFIDC-RKDXNWHRSA-N
• SMILES： ClC1=C(C[C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]2O)SC=N1

Computed Properties

• Exact Mass: 318.0804913g/mol
• Monoisotopic Mass: 318.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Research Brief on rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2227912-36-7)

In recent years, the compound rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2227912-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its thiazole and hydroxyl functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and metabolic disorders.

Recent studies have focused on the stereoselective synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of potent dipeptidyl peptidase-4 (DPP-4) inhibitors, which are critical for the treatment of type 2 diabetes. The study demonstrated that the (3R,4S) configuration of the compound significantly enhances the binding affinity of resulting inhibitors to the DPP-4 enzyme, thereby improving therapeutic efficacy.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the development of antiviral agents. Researchers found that the 4-chloro-1,3-thiazol-5-yl moiety in rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate plays a crucial role in inhibiting viral protease activity, particularly against RNA viruses such as SARS-CoV-2. The study reported a 40% increase in inhibitory potency compared to analogous compounds lacking the thiazole ring.

From a synthetic chemistry perspective, advances in catalytic asymmetric hydrogenation have enabled more efficient production of this compound at scale. A 2024 Nature Communications paper described a novel iridium-based catalyst system that achieves >99% enantiomeric excess for the (3R,4S) isomer, addressing previous challenges in stereocontrol during industrial-scale synthesis. This development is particularly significant for pharmaceutical companies aiming to incorporate this intermediate into large-scale drug manufacturing processes.

Ongoing research is investigating the compound's potential in other therapeutic areas. Preliminary data from a recent conference presentation suggested its derivatives may exhibit activity against certain cancer cell lines, particularly those with dysregulated mTOR signaling pathways. However, these findings require further validation through preclinical studies.

In conclusion, rac-tert-butyl (3R,4S)-3-(4-chloro-1,3-thiazol-5-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2227912-36-7) represents a versatile and pharmacologically important building block in modern drug discovery. Its unique structural features and demonstrated biological activities make it a compound of continued interest for both academic researchers and pharmaceutical developers. Future research directions likely include exploration of its applications in additional disease areas and further optimization of synthetic methodologies.